Cas no 155395-64-5 (Propanedinitrile, [4-(trifluoromethyl)phenyl]-)

• Product Name: Propanedinitrile, [4-(trifluoromethyl)phenyl]-
• CAS No: 155395-64-5
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• CID: 2779455
• PubChem ID: 11287269
• Update Time: 2025-04-21

Propanedinitrile, [4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• DTXSID40461237
• 155395-64-5
• SCHEMBL17465918
• Propanedinitrile, [4-(trifluoromethyl)phenyl]-
• JCRHSXFVPQBYJT-UHFFFAOYSA-N

• Inchi： 1S/C10H5F3N2/c11-10(12,13)9-3-1-7(2-4-9)8(5-14)6-15/h1-4,8H
• InChI Key： JCRHSXFVPQBYJT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C#N)C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 210.04048265Da
• Monoisotopic Mass: 210.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų